Cas no 61546-00-7 (1-Dodecyl-3-methylimidazolium bromide)

• Product Name: 1-Dodecyl-3-methylimidazolium bromide
• CAS No: 61546-00-7
• MF: C₁₆H₃₁BrN₂
• MW: 331.334743738174
• MDL: MFCD17014729
• CID: 475416
• PubChem ID: 16749605
• Update Time: 2025-04-19

1-Dodecyl-3-methylimidazolium bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-dodecyl-3-methyl-, bromide
• 1-dodecyl-3-methyl-1,2-dihydroimidazol-1-ium,bromide
• 1-DODECYL-3-METHYLIMIDAZOLIUM BROMIDE,
• 1-Dodecyl-3-methyl-1H-imidazol-3-ium Bromide
• 1-Dodecyl-3-methylimidazolium bromide
• DSSTox_CID_29289
• DSSTox_RID_83408
• DSSTox_GSID_49333
• QWLSTCVUGYAKLE-UHFFFAOYSA-M
• Tox21_202628
• 1-methyl-3-dodecylimidazolium bromide
• ZB1661
• MFCD17014729
• NCGC00260176-01
• DTXCID3029289
• ZB1678
• CS-0378353
• D90387
• CAS-61546-00-7
• 1-dodecyl-3-methylimidazol-3-ium;bromide
• 1-Dodecyl-3-methylimidazoliumbromide
• 3-Dodecyl-1-methyl-1H-imidazol-3-ium Bromide
• BS-44920
• DTXSID8049333
• CHEMBL3260222
• 61546-00-7
• 1H-Imidazolium, 3-dodecyl-1-methyl-, bromide (1:1)
• D5356
• SCHEMBL574727

• MDL： MFCD17014729
• Inchi： 1S/C16H31N2.BrH/c1-3-4-5-6-7-8-9-10-11-12-13-18-15-14-17(2)16-18;/h14-16H,3-13H2,1-2H3;1H/q+1;/p-1
• InChI Key： QWLSTCVUGYAKLE-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=C[N+](C)=C1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.9245
• Monoisotopic Mass: 330.16706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: No data available
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 9.14
• Vapor Pressure: No data available

1-Dodecyl-3-methylimidazolium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles